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Abstract

4-Formyl-2-methoxyphenyl cyclopropanecarboxylate, a derivative of the widely recognized
flavor compound vanillin, stands as a molecule of interest in the realm of medicinal chemistry.
While its direct discovery and developmental history are not extensively documented in
dedicated publications, its chemical structure suggests a rationale for its synthesis based on
the diverse biological activities of vanillin and its analogs. This technical guide consolidates the
available chemical data, proposes a detailed synthetic protocol based on established
esterification methodologies, and explores its potential biological significance, particularly in the
context of antithrombotic research, by drawing parallels with closely related compounds. The
information presented herein is intended to serve as a foundational resource for researchers
investigating the therapeutic potential of novel vanillin esters.

Introduction and Historical Context

Vanillin (4-hydroxy-3-methoxybenzaldehyde), the primary component of natural vanilla extract,
has a rich history not only as a globally utilized flavoring agent but also as a versatile scaffold in
medicinal chemistry.[1] Its inherent phenolic hydroxyl group provides a reactive site for
structural modifications, leading to the synthesis of a vast array of derivatives with a wide
spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer
properties.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1300803?utm_src=pdf-interest
https://www.benchchem.com/product/b1300803?utm_src=pdf-body
https://www.researchgate.net/figure/Signalling-pathways-upon-platelet-P2Y12-receptor-activation-potentiating_fig1_374444871
https://pmc.ncbi.nlm.nih.gov/articles/PMC10095349/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of ester derivatives of vanillin is a common strategy to modulate its
physicochemical properties, such as lipophilicity, which can in turn influence its
pharmacokinetic and pharmacodynamic profile. The introduction of a cyclopropane ring, as in
4-Formyl-2-methoxyphenyl cyclopropanecarboxylate, is of particular interest due to the
unique conformational constraints and electronic properties conferred by this three-membered
ring system. Cyclopropane-containing molecules are found in numerous biologically active
compounds and approved drugs, often contributing to enhanced potency or metabolic stability.

While the specific historical record of the first synthesis of 4-Formyl-2-methoxyphenyl
cyclopropanecarboxylate is not readily available in peer-reviewed literature, its existence is
confirmed by its Chemical Abstracts Service (CAS) number (380336-99-2) and its availability
from various chemical suppliers. It is plausible that its synthesis was part of broader research
efforts exploring the chemical space of vanillin esters for potential applications in drug
discovery or materials science.

Physicochemical and Spectral Data

The fundamental properties of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate are
summarized in the table below. This data is essential for its identification, characterization, and
handling in a laboratory setting.

Property Value Reference
CAS Number 380336-99-2 [3]
Molecular Formula C12H1204 [3]
Molecular Weight 220.22 g/mol [3]

4-formyl-2-methoxyphenyl

IUPAC Name
cyclopropanecarboxylate
White to off-white solid
Appearance )
(predicted)
Hazard Identification Irritant

Spectroscopic Data
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Spectroscopic data is critical for the structural elucidation and confirmation of synthesized 4-
Formyl-2-methoxyphenyl cyclopropanecarboxylate.

Spectroscopy Description

The proton NMR spectrum is expected to show
characteristic signals for the aromatic protons of
the vanillin moiety, the methoxy group protons,
1H NMR the aldehydic proton, and the protons of the
cyclopropyl ring. The specific chemical shifts
and coupling patterns are diagnostic of the final

ester structure.

The carbon-13 NMR spectrum will display
distinct resonances for each carbon atom in the
molecule, including the carbonyl carbon of the
13C NMR ester, the aldehydic carbon, the aromatic
carbons, the methoxy carbon, and the carbons
of the cyclopropane ring, confirming the overall

carbon framework.

Note: While specific spectral data is available in databases such as SpectraBase, the raw data
is not reproduced here. Researchers are encouraged to consult these databases for detailed
spectra.

Synthesis and Experimental Protocols

The synthesis of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate can be achieved
through the esterification of vanillin with a suitable cyclopropanecarboxylic acid derivative. A
common and efficient method involves the reaction of vanillin with cyclopropanecarbonyl
chloride in the presence of a base. An alternative, modern approach is microwave-assisted
synthesis, which often leads to shorter reaction times and higher yields.

Proposed Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis, purification, and
characterization of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate.
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Synthesis and Characterization Workflow

Synthesis

Ganillin + Cyclopropanecarbonyl Chlorida

Reaction in suitable solvent
(e.g., Dichloromethane)

with base (e.g., Triethylamine)

Aqueous Workup
(Wash with water, brine)

Purification

Drying of organic layer
(e.g., over NazS0a)

(Solvent EvaporatiorD

(Column Chromatographh

K (Silica gel) )

Characterization

FTIR Spectroscopy

@ Mass Spectrometry
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In Vivo Antithrombotic Activity Workflow

Animal Acclimatization
(e.g., Male mice)

Randomization into
Treatment Groups

l

Oral Administration of
Test Compound, Control, or Aspirin

%er 60 meter 60 min
/Activity Assays \

Bleeding Time Assay Clotting Time Assay
(Tail transection method) Caplllary tube method)

~N

Data Collection and
Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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